2D-2,3,5/4,6-pentahydroxycyclohexanone

• Molecular Formula: C6H10O6
• Molecular Weight: 178.14 g/mol
• IUPAC Name: (2R,3R,5S,6R)-2,3,4,5,6-pentahydroxycyclohexan-1-one
• InChI: InChI=1S/C6H10O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-5,7-11H/t1?,2-,3+,4-,5-/m1/s1
• InChI Key: VYEGBDHSGHXOGT-KVJVDKLYSA-N
• Isomeric SMILES: [C@H]1([C@H](C(=O)[C@@H]([C@@H](C1O)O)O)O)O
• SMILES: C1(C(C(C(=O)C(C1O)O)O)O)O

Description

2D-2,3,5/4,6-pentahydroxycyclohexanone is a pentahydroxycyclohexanone. It derives from a 1D-chiro-inositol.

Scientific Research Applications

• Synthesis of Complex Organic Compounds : It's used in the synthesis of complex organic compounds like Rengyol and Isorengyol through chemoenzymatic processes. Cyanohydrins of O-protected hydroxycyclohexanones are key intermediates in these syntheses (Kobler & Effenberger, 2006).

• Diastereoselective Reduction Studies : Research on diastereoselective reduction of cyclic β-ketoesters with boron hydrides involves functionalized cyclohexanone derivatives. This is crucial in understanding the reductive profiles of these compounds (Fraga et al., 2004).

• Photocycloaddition Reactions : Used in photocycloaddition reactions, where compounds like dihydrothiinone undergo regioselective photocycloaddition with penta-1,2,4-triene, leading to complex mixtures of bicyclo[4.2.0]octanones (Lohmeyer et al., 2006).

• Structure Elucidation in Organic Chemistry : Involved in structure elucidation of complex organic compounds, such as perhydro‐5a,11a‐epoxydibenz[b,f]oxepin‐4a‐ol, where it serves as a model compound for studying reaction mechanisms and compound structures (Gössnitzer & Wendelin, 2001).

• Catalysis and Hydrogenation Studies : It's a key intermediate in the selective hydrogenation of phenol to cyclohexanone, showcasing its importance in catalysis and industrial chemical processes (Wang et al., 2011).

• Development of Polymeric Materials : Essential in the synthesis of polymeric materials, where its derivatives are used in complex reactions to produce novel polymeric structures (Paquette et al., 2000).

• Crystallographic Studies : Utilized in the study of crystal structures of polysubstituted derivatives, which is significant in the field of materials science and crystallography (Manolov & Maichle-Mössmer, 2013).